1-(4-chlorobenzyl)-3-(2-(5-cyclopropyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)ethyl)urea

• IUPAC Name: 1-[(4-chlorophenyl)methyl]-3-[2-(5-cyclopropyl-3-pyrazin-2-ylpyrazol-1-yl)ethyl]urea
• InChI: InChI=1S/C20H21ClN6O/c21-16-5-1-14(2-6-16)12-25-20(28)24-9-10-27-19(15-3-4-15)11-17(26-27)18-13-22-7-8-23-18/h1-2,5-8,11,13,15H,3-4,9-10,12H2,(H2,24,25,28)
• InChI Key: AWDBKAMVIIXUTI-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC(=NN2CCNC(=O)NCC3=CC=C(C=C3)Cl)C4=NC=CN=C4
• Molecular Formula: C20H21ClN6O
• Molecular Weight: 396.9 g/mol
• CAS No.: 2034416-34-5

Description

1-(4-chlorobenzyl)-3-(2-(5-cyclopropyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)ethyl)urea is a useful research compound. Its molecular formula is C20H21ClN6O and its molecular weight is 396.88. The purity is usually 95%.
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Scientific Research Applications

Gelation Properties

1-(4-chlorobenzyl)-3-(2-(5-cyclopropyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)ethyl)urea may have applications related to gelation properties. For instance, a similar compound, 1-ethyl-4-(isopropylidene hydrazino)-1H-pyrazolo-(3,4-b)-pyridine-5-carboxylic acid, ethyl ester, hydrochloride, forms thixotropic, heat-reversible gels when mixed with urea solutions, indicating potential uses in bio-gelation processes and drug delivery systems (Kirschbaum & Wadke, 1976).

Synthesis and Antibacterial Evaluation

Compounds structurally related to this compound have been synthesized and evaluated for their antibacterial properties. For example, novel heterocyclic compounds containing a sulfonamido moiety have shown significant antibacterial activities (Azab, Youssef, & El-Bordany, 2013).

Potential Anti-Cancer Applications

Pyrazole derivatives, which are structurally similar to this compound, have been investigated for their potential anti-cancer properties. Studies have shown that these derivatives could have applications in cancer treatment, owing to their interactions with biological structures (Thomas et al., 2019).

Rheology and Morphology in Hydrogels

The compound could be relevant in the study of hydrogels, where similar molecules have been used to understand the rheology and morphology of gels. For example, 1-(3-Methyl-1H-pyrazol-5-yl)-3-(3-nitrophenyl)urea forms hydrogels whose properties depend on the identity of the anion, indicating potential applications in material science and medicinal formulations (Lloyd & Steed, 2011).